Cas no 101085-03-4 (Methyl 2-bromo-4-hydroxybenzoate)

Methyl 2-bromo-4-hydroxybenzoate is a brominated aromatic ester with the molecular formula C₈H₇BrO₃. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its key functional groups—a bromo substituent and a hydroxyl group—enable selective modifications, making it valuable for cross-coupling reactions, esterifications, and other derivatizations. The methyl ester moiety enhances solubility in organic solvents, facilitating further synthetic transformations. With a well-defined structure and high purity, it ensures reproducibility in research and industrial applications. Proper handling is advised due to its reactivity and potential sensitivity to light or moisture.

Methyl 2-bromo-4-hydroxybenzoate structure

101085-03-4 structure

Product Name:Methyl 2-bromo-4-hydroxybenzoate

CAS No:101085-03-4

MF:C₈H₇BrO₃

MW:231.043381929398

MDL:MFCD18398783

CID:1128399

PubChem ID:69974803

Update Time:2025-05-28

Methyl 2-bromo-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-4-hydroxybenzoate
- 2-Brom-4-hydroxy-benzoesaeure-methylester
- Benzoic acid, 2-bromo-4-hydroxy-, methyl ester
- CTK0D9781
- ACMC-20m45e
- 2-bromo-4-hydroxybenzoic acid methyl ester
- SureCN7062473
- Benzoic acid,2-bromo-4-hydroxy-,methyl ester;2-bromo-4-hydroxybenzoic acid methyl ester;2-Brom-4-hydroxy-benzoesaeure-methylester;
- methyl-2-bromo-4-hydroxybenzoate
- MFCD18398783
- C90903
- 101085-03-4
- SCHEMBL7062473
- BEA08503
- AKOS030615569
- SY035888
- FDMYWFGQALCJRU-UHFFFAOYSA-N
- CS-0133272
- BS-14214
- methyl2-bromo-4-hydroxybenzoate
- DTXSID80741580
- MDL： MFCD18398783
- Inchi： 1S/C8H7BrO3/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4,10H,1H3
- InChI Key： FDMYWFGQALCJRU-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1C(=O)OC)O

Computed Properties

Exact Mass: 229.95800
Monoisotopic Mass: 229.95786g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53000
LogP: 1.94130

Methyl 2-bromo-4-hydroxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG800-50mg	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	97%	50mg	333.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG800-1g	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	97%	1g	2633.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG800-250mg	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	97%	250mg	1453CNY	2021-05-07
Alichem	A014003587-250mg	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	97%	250mg	494.40 USD	2021-06-22
Alichem	A014003587-500mg	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	97%	500mg	839.45 USD	2021-06-22
Alichem	A014003587-1g	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	97%	1g	1,564.50 USD	2021-06-22
Apollo Scientific	OR400687-500mg	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	95%	500mg	￡465.00	2023-04-14
Apollo Scientific	OR400687-1g	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	95%	1g	£222.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X33015-100mg	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	97%	100mg	¥186.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X33015-250mg	Methyl 2-bromo-4-hydroxybenzoate	101085-03-4	97%	250mg	¥315.0	2024-07-18